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Compound of Interest

Compound Name: DB1976

Cat. No.: B15145848

Get Quote

For research use only. Not for human or veterinary use.[1]

This document provides essential guidance for the safe handling, storage, and disposal of

DB1976, a potent, cell-permeable transcription factor PU.1 inhibitor.[1][2] Given its apoptosis-

inducing effects and the absence of a comprehensive safety data sheet, researchers must

handle this compound with caution, adhering to strict laboratory safety protocols.[1][2]

Chemical and Physical Properties
A summary of the known properties of DB1976 is provided below. This information is crucial for

safe handling and experimental planning.
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Property Value Source

Chemical Formula C₂₀H₁₆N₈Se [1]

Molecular Weight 447.36 g/mol [1]

CAS Number 1557397-51-9 (free base) [1]

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage (Solid)

Short term (days to weeks): 0-

4°C, dry and dark. Long term

(months to years): -20°C.

[1]

Storage (Stock Solution)

-80°C for up to 1 year; -20°C

for up to 6 months. Avoid

repeated freeze-thaw cycles.

[3]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for DB1976, standard PPE for handling potent,

biologically active compounds is mandatory.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

To minimize inhalation of the

powder form.
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Operational Plan: Handling and Experimental
Workflow
The following is a general workflow for handling DB1976 in a laboratory setting. Researchers

should adapt this to their specific experimental protocols.
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Preparation

Handling

Experimentation

Cleanup and Disposal

Don appropriate PPE

Prepare work area in a chemical fume hood

Weigh DB1976 powder

Proceed to handling

Prepare stock solution (e.g., in DMSO)

Aliquot and store stock solution

Perform experiment with appropriate controls

Use in experiments

Decontaminate work surfaces

After experiment

Dispose of waste according to institutional guidelines

Remove PPE and wash hands
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Waste Generation

Waste Collection Final Disposal

Contaminated solid waste (e.g., tips, tubes)

Collect in a designated, sealed hazardous waste container

Unused solutions

Arrange for pickup by institutional hazardous waste disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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